Cas no 27693-67-0 (2-((3-Carboxyphenyl)amino)benzoic acid)
27693-67-0 structure
Product Name:2-((3-Carboxyphenyl)amino)benzoic acid
CAS No:27693-67-0
MF:C14H11NO4
MW:257.241443872452
CID:273941
PubChem ID:97298
Update Time:2025-04-19
2-((3-Carboxyphenyl)amino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((3-Carboxyphenyl)amino)benzoic acid
- 2-(3-carboxyanilino)benzoic acid
- Benzoic acid,2-[(3-carboxyphenyl)amino]-
- 2,3'-Imino-di-benzoesaeure
- 2,3'-imino-dibenzoic acid
- 2,3'-imino-di-benzoic acid
- 2-[3-(carboxy)anilino]benzoic acid
- 2-< (3-carboxyphenyl)amino> benzoic acid
- Anthranilic acid, N-(m-carboxyphenyl)-
- Benzoic acid, 2,3'-iminodi-
- BRN 2944109
- CHEMBL348522
- N-(3-carboxyphenyl)anthranilic acid
- N-(m-carboxyphenyl)anthranilic acid
- NSC113996
- AC-20677
- SB81787
- 2-[(3-Carboxyphenyl)amino]benzoic acid
- 2,3'-IMINODI-BENZOIC ACID
- 2-((3-Carboxyphenyl)amino)benzoicacid
- NSC 113996
- AKOS015965882
- 4-14-00-01110 (Beilstein Handbook Reference)
- 2,3'-azanediyldibenzoic acid
- N-(3-CARBOXYPHENYL)-ANTHRANILIC ACID
- H1C37ZB0P3
- 27693-67-0
- DIPHENYLAMINE-2,3'-DICARBOXYLIC ACID
- NSC-113996
- DTXSID20182054
- 2,3-imino-dibenzoic acid
- BENZOIC ACID, 2-((3-CARBOXYPHENYL)AMINO)-
- XBGBRSWGOUAIBM-UHFFFAOYSA-N
- BDBM50385714
- UNII-H1C37ZB0P3
- 2-(3-carboxyphenylamino)benzoic acid
- SCHEMBL2294168
-
- Inchi: 1S/C14H11NO4/c16-13(17)9-4-3-5-10(8-9)15-12-7-2-1-6-11(12)14(18)19/h1-8,15H,(H,16,17)(H,18,19)
- InChI Key: XBGBRSWGOUAIBM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1NC1C=CC=C(C(=O)O)C=1)=O
Computed Properties
- Exact Mass: 257.06883
- Monoisotopic Mass: 257.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.6Ų
- XLogP3: 4.5
Experimental Properties
- Density: 1.424
- Boiling Point: 492.7°Cat760mmHg
- Flash Point: 251.8°C
- Refractive Index: 1.696
- PSA: 86.63
- LogP: 2.89960
2-((3-Carboxyphenyl)amino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097707-1g |
2-((3-Carboxyphenyl)amino)benzoic acid |
27693-67-0 | 95% | 1g |
$400.00 | 2023-09-02 | |
| Crysdot LLC | CD12089191-1g |
2-((3-Carboxyphenyl)amino)benzoic acid |
27693-67-0 | 95+% | 1g |
$339 | 2024-07-24 |
2-((3-Carboxyphenyl)amino)benzoic acid Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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